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The Tropical Rainfall Measuring Mission (TRMM) Multi-satellite Precipitation Analysis (TMPA)

is a suite of algorithms that produced quasi-global, high-resolution precipitation estimates.[1][2]

[3] Developed as a joint mission between NASA and the Japan Aerospace Exploration Agency

(JAXA), TRMM aimed to monitor and study tropical and subtropical precipitation.[1] The TMPA
products, particularly the 3-hourly 0.25°x0.25° latitude/longitude resolution data (3B42) and the

monthly gauge-adjusted data (3B43), have been widely used in various research applications,

including hydrology, climate modeling, and disaster monitoring.[1] This technical guide provides

a detailed overview of the TMPA's core methodologies, data products, and the experimental

protocols involved in its production.

Data Presentation: Key Characteristics and
Contributing Satellites
The TMPA dataset provides precipitation rate estimates in mm/hr, covering the latitude band

from 50°N to 50°S for the period from 1998 to the end of 2019.[1][3] The primary data products

are summarized in the table below.
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Product ID
Temporal
Resolution

Spatial Resolution Key Feature

3B42 3-hourly 0.25° x 0.25°

Provides high-

resolution precipitation

estimates by

combining data from

multiple satellites.

3B43 Monthly 0.25° x 0.25°

A monthly

accumulation of 3B42

data, adjusted with

rain gauge

observations for

improved accuracy.[1]

The TMPA algorithm integrates data from a constellation of microwave and infrared sensors

aboard various satellites. The core TRMM satellite hosted a suite of instruments that served as

a calibration standard for the other sensors.

TRMM Satellite Instruments
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Instrument Type
Key
Measurement

Swath Width
Spatial
Resolution

Precipitation

Radar (PR)

Active

Microwave

Radar (13.8

GHz)

3D rainfall

distribution
215 km 4.3 km

TRMM

Microwave

Imager (TMI)

Passive

Microwave

Radiometer

Sea surface

temperature,

wind speed,

water vapor,

cloud liquid

water, rain rate

760 km 5 - 45 km

Visible and

Infrared Scanner

(VIRS)

Passive

Radiometer

Scene radiance

in 5 spectral

bands

720 km 2.1 km (at nadir)

Other Contributing Satellite Sensors
The TMPA also incorporated data from a variety of other passive microwave sensors on

different satellites to achieve its quasi-global coverage and frequent sampling. These include:

Special Sensor Microwave Imager (SSM/I)

Special Sensor Microwave Imager/Sounder (SSMIS)

Advanced Microwave Sounding Unit-B (AMSU-B)

Microwave Humidity Sounder (MHS)

Advanced Microwave Scanning Radiometer for Earth Observing System (AMSR-E)

These sensors, each with their unique characteristics, provided crucial microwave brightness

temperature data that were converted into precipitation estimates.
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Experimental Protocols: The Four-Stage TMPA
Algorithm
The generation of TMPA products followed a sophisticated four-stage process designed to

calibrate, combine, and refine precipitation estimates from various sources.

Stage 1: Calibration and Combination of Microwave
Precipitation Estimates
The first stage focused on creating the most accurate possible precipitation estimates from the

available passive microwave data.

Methodology:

Intercalibration of Microwave Sensors: All passive microwave data from the various

contributing satellites were intercalibrated to a common standard. This standard was the

TRMM Combined Instrument (TCI) precipitation estimates, which are derived from a

combination of data from the TRMM PR and TMI. This step ensured that the precipitation

estimates from different sensors were consistent with each other.

Precipitation Retrieval: The intercalibrated brightness temperatures from each microwave

sensor were then used to retrieve precipitation rates. This was primarily accomplished using

the Goddard Profiling Algorithm (GPROF), a Bayesian algorithm that relates observed

microwave brightness temperatures to pre-computed profiles of hydrometeors.

Combination of Microwave Estimates: The precipitation estimates from the various

microwave sensors were then combined to create a single, high-quality microwave-only

precipitation field. In areas of overlapping sensor coverage, a weighted average of the

estimates was used.

Stage 2: Creation of Infrared (IR) Precipitation Estimates
To fill in the gaps in the microwave data coverage, precipitation estimates were also generated

from geostationary infrared data.

Methodology:
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Microwave-IR Calibration: The high-quality microwave-derived precipitation estimates from

Stage 1 were used to calibrate the IR brightness temperatures. This was achieved through a

process of histogram matching. For a given month, histograms of co-located microwave

precipitation and IR brightness temperatures were generated. These histograms were then

used to create a lookup table that assigned a precipitation rate to each IR brightness

temperature value.

IR Precipitation Retrieval: This lookup table was then applied to the full set of IR data to

generate precipitation estimates in areas and at times where no microwave data was

available.

Stage 3: Combination of Microwave and Infrared
Estimates
This stage involved merging the high-quality but spatially and temporally limited microwave

estimates with the lower-quality but more ubiquitous IR estimates.

Methodology:

Data Merging: The microwave precipitation estimates from Stage 1 were considered the

primary source of information. Where available, these estimates were used directly in the

final 3-hourly product.

Gap Filling: In regions and time steps where no microwave data was available, the calibrated

IR precipitation estimates from Stage 2 were used to fill in the gaps. This resulted in a

complete, 3-hourly precipitation field covering the entire 50°N - 50°S latitude band.

Stage 4: Rescaling to Rain Gauge Data (for 3B43)
The final stage in the production of the research-quality TMPA product (3B43) involved

adjusting the satellite-only estimates with monthly rain gauge data.

Methodology:

Monthly Accumulation: The 3-hourly precipitation estimates from Stage 3 were summed over

a calendar month to create a monthly satellite-only precipitation product.
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Gauge Analysis: Monthly precipitation totals from a global network of rain gauges were

collected and analyzed to create a gridded monthly gauge analysis. The Global Precipitation

Climatology Centre (GPCC) provided this gauge analysis.[4]

Bias Adjustment: The monthly satellite-only product was then adjusted to match the monthly

gauge analysis. This was done by calculating a scaling factor for each grid cell, which was

the ratio of the gauge analysis to the satellite-only estimate.

Application to 3-Hourly Data: This monthly scaling factor was then applied to each of the 3-

hourly precipitation estimates within that month, resulting in the final, gauge-adjusted 3B43

product.

Mandatory Visualization: TMPA Data Processing
Workflow
The following diagrams illustrate the logical flow of the TMPA data processing chain.

Stage 1: Microwave Precipitation Estimation

Stage 2: Infrared Precipitation Estimation

Stage 3: Microwave-IR Combination

Stage 4: Rain Gauge Adjustment

Passive Microwave Data
(SSM/I, SSMIS, AMSU-B, MHS, AMSR-E) Intercalibration

TRMM Combined Instrument (TCI)
(PR + TMI)

GPROF Precipitation Retrieval Combined Microwave
Precipitation Estimates

Microwave-IR
Calibration

(Histogram Matching)

Combine MW and IR

Geostationary IR
Brightness Temperatures

Calibrated IR
Precipitation Estimates

3B42 Product
(3-hourly, 0.25°)

Monthly Accumulation

Monthly Rain Gauge Data
(GPCC)
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Click to download full resolution via product page

Caption: TMPA data processing workflow from satellite inputs to final products.

Conclusion
The TRMM Multi-satellite Precipitation Analysis provided a long and valuable record of quasi-

global precipitation. Its multi-stage algorithm, which leveraged the strengths of various satellite

sensors and incorporated ground-based gauge data, set a new standard for satellite-based

precipitation estimation. While the TMPA products were discontinued at the end of 2019, they

have been succeeded by the Integrated Multi-satellitE Retrievals for GPM (IMERG) products,

which build upon the legacy of TMPA with improved algorithms and a wider range of satellite

inputs. The methodologies and protocols developed for TMPA laid a critical foundation for the

current era of global precipitation monitoring.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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